Cas no 2089674-11-1 (tert-butyl 5-amino-6-oxopiperidine-3-carboxylate)

• Product Name: tert-butyl 5-amino-6-oxopiperidine-3-carboxylate
• CAS No: 2089674-11-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5247579
• Update Time: 2025-07-20

tert-butyl 5-amino-6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-amino-6-oxo-, 1,1-dimethylethyl ester
• tert-butyl 5-amino-6-oxopiperidine-3-carboxylate

• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)6-4-7(11)8(13)12-5-6/h6-7H,4-5,11H2,1-3H3,(H,12,13)
• InChI Key： YZHCWPILPBIBII-UHFFFAOYSA-N
• SMILES： N1C(=O)C(N)CC(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 5-amino-6-oxopiperidine-3-carboxylate

Comprehensive Guide to tert-butyl 5-amino-6-oxopiperidine-3-carboxylate (CAS No. 2089674-11-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical intermediates and fine chemicals, tert-butyl 5-amino-6-oxopiperidine-3-carboxylate (CAS No. 2089674-11-1) has emerged as a compound of significant interest. This piperidine derivative is widely recognized for its role in synthesizing bioactive molecules, particularly in drug discovery and development. Researchers and manufacturers frequently search for "tert-butyl 5-amino-6-oxopiperidine-3-carboxylate synthesis" or "CAS 2089674-11-1 applications," reflecting its growing importance in medicinal chemistry.

The structural uniqueness of this compound lies in its 5-amino-6-oxopiperidine core, which serves as a versatile scaffold for constructing nitrogen-containing heterocycles. Its tert-butyl ester group enhances stability during synthetic processes, making it a preferred choice for multi-step reactions. Recent publications highlight its utility in creating kinase inhibitors and protease-targeting agents, aligning with the industry's focus on "small molecule drug development" and "targeted therapy intermediates."

From a technical perspective, tert-butyl 5-amino-6-oxopiperidine-3-carboxylate demonstrates excellent solubility in polar organic solvents like DMF and DMSO, a property frequently queried as "2089674-11-1 solubility" in research databases. This characteristic facilitates its use in diverse reaction conditions, from nucleophilic substitutions to palladium-catalyzed couplings. The compound's melting point (typically 120-125°C) and molecular weight (228.28 g/mol) are critical parameters for quality control, often searched alongside "piperidine derivative characterization."

Environmental and safety considerations have become paramount in chemical research, and this compound addresses several "green chemistry" concerns. Unlike some reactive intermediates, it exhibits good thermal stability and low volatility, reducing workplace hazards. Analytical methods for its quantification—such as HPLC with UV detection (commonly at 254 nm)—are frequently discussed in forums about "pharmaceutical intermediate analysis."

The commercial landscape for CAS 2089674-11-1 reflects broader trends in "custom synthesis outsourcing." Many CDMOs now offer kilogram-scale production under inert atmosphere conditions, with certificates of analysis including chiral purity (>98% ee) and residual solvent levels. This availability supports its growing adoption in fragment-based drug design, particularly for CNS targets—a hot topic in "blood-brain barrier permeable compounds" research.

Innovative applications continue to emerge, with recent patents disclosing its use in preparing PROTAC degraders—a cutting-edge area in "targeted protein degradation" therapeutics. The compound's amino and carbonyl functionalities enable diverse derivatization strategies, making it valuable for combinatorial chemistry libraries. These developments explain the rising search volume for "piperidine building blocks in drug discovery" across scientific databases.

Storage and handling recommendations for tert-butyl 5-amino-6-oxopiperidine-3-carboxylate typically suggest 2-8°C conditions under nitrogen, with shelf-life studies showing >24-month stability—information highly sought after as "2089674-11-1 storage conditions." Its compatibility with common protecting group strategies (e.g., Boc, Fmoc) further enhances its utility in peptide mimetic design, connecting to popular queries about "heterocyclic amino acid analogs."

As regulatory requirements tighten globally, the compound's well-documented impurity profile (typically <0.5% total impurities by HPLC) positions it favorably for GMP applications. This aligns with industry searches for "ICH-compliant intermediates" and "Q3A/B qualified building blocks." Recent process chemistry optimizations have also reduced production costs, addressing another frequent concern: "cost-effective chiral intermediates."

The future outlook for 2089674-11-1 appears promising, particularly in "fragment-based lead generation" and "covalent inhibitor design." Its balanced lipophilicity (calculated logP ~1.2) and hydrogen bonding capacity make it valuable for optimizing drug-like properties—a key focus in "molecular property prediction" studies. With ongoing research into its metalloenzyme inhibition potential, this compound continues to attract attention across academic and industrial laboratories worldwide.